(3-tert-butyl-1,2-oxazol-5-yl)methanethiol
Overview
Description
(3-tert-butyl-1,2-oxazol-5-yl)methanethiol, also known as 3-TBOT, is an organic compound with the molecular formula C6H10OS. It is a colorless liquid with a pungent odor, and is used as a reagent in organic synthesis. 3-TBOT is of particular interest to chemists because it is a versatile reagent for the synthesis of a wide range of organic compounds. It also has a variety of uses in scientific research, including as a biochemical and physiological probe for studying biological systems.
Scientific Research Applications
(3-tert-butyl-1,2-oxazol-5-yl)methanethiol is widely used in scientific research as a biochemical and physiological probe. It has been used to study protein-protein interactions, enzyme kinetics, and protein folding. It has also been used to study the effects of various drugs on biological systems, as well as to study the effects of various environmental conditions on biological systems.
Mechanism of Action
(3-tert-butyl-1,2-oxazol-5-yl)methanethiol acts as a reversible inhibitor of enzymes. It binds to the active site of the enzyme, blocking its catalytic activity. This inhibition is reversible, meaning that the enzyme can be reactivated by removing the this compound from the active site.
Biochemical and Physiological Effects
This compound has been used to study the effects of various drugs on biological systems. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. It has also been shown to inhibit the activity of certain ion channels, such as potassium channels.
Advantages and Limitations for Lab Experiments
(3-tert-butyl-1,2-oxazol-5-yl)methanethiol has several advantages for use in laboratory experiments. It is a relatively simple and cost-effective reagent, and it is easily synthesized. It is also a reversible inhibitor of enzymes, which allows for the study of enzyme kinetics. However, there are some limitations to its use. It has a relatively short half-life in biological systems, and it can be toxic at high concentrations.
Future Directions
There are a number of potential future directions for the use of (3-tert-butyl-1,2-oxazol-5-yl)methanethiol in scientific research. It could be used to study the effects of drugs on other biological systems, such as the nervous system. It could also be used to study the effects of environmental conditions, such as temperature and pH, on biological systems. Additionally, it could be used to study the effects of drugs on the development of diseases, such as cancer. Finally, it could be used to study the effects of drugs on the immune system.
Synthesis Methods
(3-tert-butyl-1,2-oxazol-5-yl)methanethiol is synthesized through the reaction of 3-tert-butyl-1,2-oxazole with thiols. The reaction is catalyzed by a strong base, such as sodium hydroxide, and proceeds in a single step. The product is isolated as a colorless liquid. This method is simple, efficient, and cost-effective, making it a popular choice for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (3-tert-butyl-1,2-oxazol-5-yl)methanethiol can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methyl-2-propanethiol", "2-bromoacetic acid", "sodium hydroxide", "thionyl chloride", "2-amino-2-methylpropan-1-ol", "sulfur" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-propanethiol to 2-bromo-2-methylpropanethiol using 2-bromoacetic acid and sodium hydroxide.", "Step 2: Conversion of 2-bromo-2-methylpropanethiol to (2-methyl-2-propanyl)thionyl chloride using thionyl chloride.", "Step 3: Conversion of (2-methyl-2-propanyl)thionyl chloride to (3-tert-butyl-1,2-oxazol-5-yl)methanethiol using 2-amino-2-methylpropan-1-ol and sulfur." ] } | |
CAS RN |
2680530-47-4 |
Molecular Formula |
C8H13NOS |
Molecular Weight |
171.3 |
Purity |
95 |
Origin of Product |
United States |
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